Cas no 61198-47-8 (2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-)

• Product Name: 2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-
• CAS No: 61198-47-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 488796
• PubChem ID: 12279382
• Update Time: 2025-04-19

2H-Pyran-2-one, 4-ethyltetrahydro-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-
• (4S)-4-ethyloxan-2-one
• 61198-47-8
• DTXSID50483905
• CTK2E5118

• Inchi： 1S/C7H12O2/c1-2-6-3-4-9-7(8)5-6/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： YPDDZGPRXUBSCX-LURJTMIESA-N
• SMILES： O1C(C[C@@H](CC)CC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones